Cas no 107413-33-2 (4-amino-n-butyl-n-phenylbenzenesulfonamide)

• Product Name: 4-amino-n-butyl-n-phenylbenzenesulfonamide
• CAS No: 107413-33-2
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 1183618
• PubChem ID: 64585562
• Update Time: 2025-04-20

4-amino-n-butyl-n-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-n-butyl-n-phenylbenzenesulfonamide
• 4-Amino-N-butyl-N-phenylbenzene-1-sulfonamide
• 107413-33-2
• AKOS013911036
• DTXSID70734789

• Inchi： 1S/C16H20N2O2S/c1-2-3-13-18(15-7-5-4-6-8-15)21(19,20)16-11-9-14(17)10-12-16/h4-12H,2-3,13,17H2,1H3
• InChI Key： MOHJJPOPTUEURQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(C1C=CC=CC=1)CCCC)(=O)=O

Computed Properties

• Exact Mass: 304.1247
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4